Pyrimethanil Pyrimethanil Pyrimethanil is a member of the class of aminopyrimidines that is N-phenylpyrimidin-2-amine carrying two additional methyl substituents at positions 4 and 6. A fungicide used to control grey mould on fruit, vegetables and ornamentals as well as leaf scab on pome fruit. Also commonly employed to control Botrytis cinerea throughout the winemaking process in grapes, must, fermenting must and wine. It has a role as an aryl hydrocarbon receptor agonist, an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is an aminopyrimidine, a secondary amino compound and an anilinopyrimidine fungicide.
Pyrimethanil, also known as mythos or scala, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Pyrimethanil exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pyrimethanil is primarily located in the membrane (predicted from logP). Pyrimethanil is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 53112-28-0
VCID: VC0132214
InChI: InChI=1S/C12H13N3/c1-9-8-10(2)14-12(13-9)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14,15)
SMILES: CC1=CC(=NC(=N1)NC2=CC=CC=C2)C
Molecular Formula: C12H13N3
Molecular Weight: 199.25 g/mol

Pyrimethanil

CAS No.: 53112-28-0

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VCID: VC0132214

Molecular Formula: C12H13N3

Molecular Weight: 199.25 g/mol

Pyrimethanil - 53112-28-0

CAS No. 53112-28-0
Product Name Pyrimethanil
Molecular Formula C12H13N3
Molecular Weight 199.25 g/mol
IUPAC Name 4,6-dimethyl-N-phenylpyrimidin-2-amine
Standard InChI InChI=1S/C12H13N3/c1-9-8-10(2)14-12(13-9)15-11-6-4-3-5-7-11/h3-8H,1-2H3,(H,13,14,15)
Standard InChIKey ZLIBICFPKPWGIZ-UHFFFAOYSA-N
SMILES CC1=CC(=NC(=N1)NC2=CC=CC=C2)C
Canonical SMILES CC1=CC(=NC(=N1)NC2=CC=CC=C2)C
Colorform Colorless crystals
Density 1.15 g/cu cm @ 20 °C
Melting Point 96.3 °C
88-89°C
Physical Description Solid
Description Pyrimethanil is a member of the class of aminopyrimidines that is N-phenylpyrimidin-2-amine carrying two additional methyl substituents at positions 4 and 6. A fungicide used to control grey mould on fruit, vegetables and ornamentals as well as leaf scab on pome fruit. Also commonly employed to control Botrytis cinerea throughout the winemaking process in grapes, must, fermenting must and wine. It has a role as an aryl hydrocarbon receptor agonist, an environmental contaminant, a xenobiotic and an antifungal agrochemical. It is an aminopyrimidine, a secondary amino compound and an anilinopyrimidine fungicide.
Pyrimethanil, also known as mythos or scala, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Pyrimethanil exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, pyrimethanil is primarily located in the membrane (predicted from logP). Pyrimethanil is a potentially toxic compound.
Shelf Life Stable in water within the relevant pH range. Stable for 14 days at 54 °C.
Solubility 6.07e-04 M
In acetone, 389 g/l @ 20 °C; ethyl acetate, 617 g/l @ 20 °C; methanol, 176 g/l @ 20 °C; methylene chloride, 1000 g/l @ 20 °C; n-hexane, 23.7 g/l @ 20 °C; toluene, 412 g/l @ 20 °C.
In water, 0.121 g/l @ 25 °C.
Synonyms 4,6-Dimethyl-N-phenyl-2-pyrimidinamine; 2-Anilino-4,6-dimethylpyrimidine; Mythos; N-(4,6-Dimethylpyrimidin-2-yl)aniline; Penbotec; Scala;
Vapor Pressure 1.65e-05 mmHg
1.65X10-5 mm Hg @ 25 °C
PubChem Compound 91650
Last Modified Nov 11 2021
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